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Cat. No.: S521222

Get Quote

Property Description / Value Remarks & Implications

Chemical Class Carbazate
insecticide/acaricide [1]

Synthetic, mitochondrial complex III
electron transport inhibitor [1].

Water Solubility 2.06 mg/L (at 20°C, pH 7)
[1]

Low solubility; low potential for leaching
to groundwater [1].

Octanol-Water Partition
Coeff. (Log P)

3.4 [1] High; potential for bioaccumulation [1].

Soil Persistence (DT50) Not persistent [1] Rapid dissipation; specific DT50 values
not listed in search results.

General Environmental
Fate

Not persistent in soil/water
[1]

Low volatility; not expected to persist or
leach [1].

Toxicity to Aquatic
Organisms

Moderately toxic [1] Poses risks to aquatic life.

Toxicity to Honeybees &
Earthworms

Moderately toxic [1] Moderate risk to non-target organisms.

Toxicity to Mammals Highly toxic [1] Skin, eye, and respiratory irritant [1].
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Degradation Pathways and Kinetics

Bifenazate degrades through multiple pathways, with its speed and route highly dependent on the

environment. The following table outlines its degradation half-lives under different conditions.

Medium/Condition Primary Process Half-life (t₁/₂)
Major Degradation
Product

Water (pH 5.7, dark) Autoxidation (reaction with

oxygen) [2]

34 hours [2] Bifenazate diazene [2]

Water (pH 5.7, light) Photolysis [2] 17 hours [2] Bifenazate diazene [2]

Acetonitrile (light) Photolysis (oxygen oxidation
& N-N bond cleavage) [2]

2 hours [2] Bifenazate diazene [2]

Green Pepper Skin
(dark)

Autoxidation [2] 34 hours [2] Bifenazate diazene and
other minor byproducts [2]

Green Pepper Skin
(light)

Photolysis [2] 23 hours [2] Bifenazate diazene and
other minor byproducts [2]

Paraffinic Wax Film
(light)

Photolysis [2] 365 hours
(~15 days) [2]

Information missing

Paraffinic Wax Film
(dark)

Autoxidation [2] 1600 hours
(~67 days) [2]

Information missing

The diagram below illustrates the core experimental workflow for studying bifenazate's reactivity and

degradation products across different systems.
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Study Bifenazate Reactivity

Environmental Media

Water (pH 5.7) Polar Solvent (Acetonitrile) Plant Surface (Green Pepper Skin) Inert Surface (Paraffinic Wax Film)

Dark Conditions
(Autoxidation)

Light Conditions
(Photolysis)

Dark Conditions
(Stable)

Light Conditions
(Photolysis)

Dark Conditions
(Autoxidation)

Light Conditions
(Photolysis)

Dark Conditions
(Slow Autoxidation)

Light Conditions
(Slow Photolysis)

Major Product: Bifenazate Diazene Stable, No Significant Degradation Major Product: Bifenazate Diazene
+ Minor Byproducts Extremely Slow Degradation Very Slow Degradation

Click to download full resolution via product page

Experimental workflow for studying bifenazate degradation in different media and conditions.

Post-Harvest Residue Reduction Protocol

Plasma-Activated Water (PAW) technology shows promise as a green method for reducing bifenazate

residues on fresh produce without compromising quality.

Experimental Workflow: The PAW generation and treatment process involves a specific setup [3]:

APPJ System: An Atmospheric Pressure Plasma Jet with a coaxial needle-ring discharge
structure (tungsten needle high-voltage electrode, quartz dielectric tube, copper foil ground

electrode) [3].
Discharge Gas: Air is supplied at a controlled flow rate of 3.5 L·min⁻¹ [3].

Power Supply: A high-voltage AC power supply generates excitation voltages (e.g., 10, 15, 20
kV) [3].
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PAW Generation: The plasma jet nozzle is immersed in 300 mL of reverse osmosis (RO)

water, which is activated for 20 minutes to produce PAW [3].
Sample Treatment: Contaminated kumquat samples are treated with the resulting PAW [3].

Key Finding: PAW treatment reduced bifenazate residues on kumquats by up to 74.35% compared to

the control, without negatively affecting fruit storage quality [3].
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Email: info@smolecule.com or Request Quote Online.

References

1. Bifenazate - AERU - University of Hertfordshire [sitem.herts.ac.uk]

2. Unravelling the reactivity of bifenazate in water and on ... [pubmed.ncbi.nlm.nih.gov]

3. Effect of Plasma Activated Water on the Degradation ... [mdpi.com]

To cite this document: Smolecule. [Bifenazate Chemical Identity & Environmental Profile]. Smolecule,
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environmental-fate-soil-water-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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